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Compound of Interest

Compound Name: L-Alaninol

Cat. No.: B1674331

Abstract: L-Alaninol, a chiral amino alcohol derived from the naturally occurring amino acid L-
alanine, serves as a fundamental building block in modern organic and medicinal chemistry. Its
inherent chirality makes it an invaluable precursor for the stereoselective synthesis of complex
molecules, particularly pharmaceutical intermediates and chiral ligands for asymmetric
catalysis. This technical guide provides an in-depth overview of the history of L-Alaninol, its
physicochemical properties, detailed experimental protocols for its synthesis, and its critical role
in drug development and research.

Discovery and History

The history of L-Alaninol is intrinsically linked to the broader field of amino acid chemistry and
the development of stereoselective reduction techniques. As a direct reduction product of L-
alanine, one of the 20 proteinogenic amino acids, its synthesis became a target for chemists
seeking to utilize the "chiral pool"—readily available, inexpensive enantiopure compounds like
amino acids—as starting materials for asymmetric synthesis.[1]

Early methods for producing amino alcohols involved the reduction of amino acid derivatives.
The foundational work in the 1940s laid the groundwork for these transformations. Processes
for reducing amino acid esters and their derivatives were explored, establishing the feasibility
of converting the carboxylic acid moiety into a primary alcohol while retaining the crucial
stereochemistry at the alpha-carbon.[1]

Over the decades, synthetic methodologies have been refined to improve yield, enantiopurity,
and industrial scalability. Key advancements include the development of efficient reducing
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agents and catalytic hydrogenation processes. The use of sodium borohydride for the direct
reduction of L-alanine ester salts emerged as a highly effective and reproducible method,
making L-Alaninol more accessible for research and commercial applications.[2][3]

Physicochemical Properties of L-Alaninol

L-Alaninol is a clear to pale yellow viscous liquid under standard conditions.[4][5] Its
bifunctional nature, containing both an amine and a hydroxyl group, dictates its physical and
chemical characteristics. The quantitative properties of L-Alaninol are summarized in Table 1.

Property Value Reference(s)
IUPAC Name (2S)-2-aminopropan-1-ol [6]
CAS Number 2749-11-3 [718]
Molecular Formula CsHoNO [7119]
Molecular Weight 75.11 g/mol [6]119]
Appearance Clear to pale yellow liquid [2][4]
Density 0.965 g/cm3 (at 20°C) [4107]
Melting Point -2°C [4]
Boiling Point 72-73 °C (at 11 Torr) [4117]
Flash Point 62-63 °C [4]
Refractive Index 1.4488 - 1.4508 [4]
Solubility Soluble in water and ethanol [2]
Storage Conditions 2-8 °C, under inert gas [4][10]

Synthesis of L-Alaninol

L-Alaninol can be synthesized through several routes, primarily involving the reduction of L-
alanine or its derivatives. The most common and industrially viable methods include the direct
reduction of L-alanine ester salts and the catalytic hydrogenation of L-alanine.
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Experimental Protocol: Reduction of L-Alanine Ethyl
Ester Hydrochloride with Sodium Borohydride

This protocol describes a common lab-scale synthesis of L-Alaninol, valued for its high yield
and reproducibility.[2][3]

Materials:

e L-Alanine ethyl ester hydrochloride
e Sodium borohydride (NaBHa)

» Ethanol, anhydrous

» Deionized water

e Acetone

» Ethyl acetate

e Hydrochloric acid (for pH adjustment if necessary)

Sodium sulfate, anhydrous
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve
sodium borohydride (3.0 to 5.0 molar equivalents) in cold deionized water. The flask should
be maintained in an ice bath to control the temperature.

o Separately, prepare a solution of L-alanine ethyl ester hydrochloride (1.0 molar equivalent)
dissolved in anhydrous ethanol.

o Slowly add the L-alanine ethyl ester hydrochloride solution dropwise from the dropping
funnel into the stirred sodium borohydride solution. The reaction temperature should be
maintained between 15-25°C throughout the addition.[2]
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After the addition is complete, allow the reaction to stir at room temperature (20-28°C) for
several hours to ensure completion.[3]

Once the reaction is complete, carefully quench the excess sodium borohydride by the slow
addition of acetone until gas evolution ceases.

Add ethyl acetate to the reaction mixture to begin the extraction process. The resulting
inorganic salts will precipitate.

Filter the mixture to remove the precipitated inorganic solids.

Transfer the filtrate to a separatory funnel. Separate the aqueous and organic layers. Extract
the aqueous layer multiple times with ethyl acetate to maximize the recovery of L-Alaninol.

[3]
Combine all organic extracts and dry over anhydrous sodium sulfate.
Remove the solvent by rotary evaporation under reduced pressure.

The crude L-Alaninol can be further purified by vacuum distillation to yield a colorless, pure
liquid.[3]
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Experimental workflow for the synthesis of L-Alaninol.
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Role in Asymmetric Synthesis and Drug
Development

L-Alaninol's primary value in research and drug development lies in its status as a chiral
building block.[1] The stereocenter inherited from L-alanine allows for the construction of
enantiomerically pure compounds, which is critical in the pharmaceutical industry where often
only one enantiomer of a drug is active and the other may be inactive or harmful.

Chiral Ligands for Asymmetric Catalysis

L-Alaninol is a key precursor for the synthesis of chiral ligands used in asymmetric catalysis.
One of the most prominent classes of ligands derived from L-Alaninol are bis(oxazoline), or
BOX, ligands. These C2-symmetric ligands coordinate with metal centers (e.g., copper, zinc) to
create a chiral environment that directs the stereochemical outcome of a reaction, leading to
high enantioselectivity.[7][8] These catalyst systems are employed in a wide range of chemical
transformations, including Diels-Alder reactions, aldol reactions, and cyclopropanations.
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Logical relationship for the synthesis of chiral BOX ligands.

Pharmaceutical Intermediates

L-Alaninol is a versatile intermediate in the synthesis of active pharmaceutical ingredients
(APIs). Its structure is incorporated into numerous complex molecules, contributing to their final
architecture and stereochemistry. It is used in the synthesis of drugs for various therapeutic
areas, including antivirals and oncology treatments. For example, it is a component used in the
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preparation of the HIV-1 integrase inhibitor Cabotegravir and the kinase inhibitor Encorafenib,
which is used to treat certain types of melanoma.[2]

Biological Activity

Beyond its role as a synthetic intermediate, L-Alaninol has demonstrated direct biological
activity. Research has shown that it can inhibit the proliferation of B16 melanoma cells.[4][6]
Studies indicated that this antiproliferative effect is associated with an increase in the levels of
specific enzymes, such as cytochrome c reductase.[2][6] While the precise signaling pathway
and mechanism of action are still areas of ongoing research, these findings suggest potential
therapeutic applications for L-Alaninol and its derivatives in oncology.

Conclusion

From its origins as a simple derivative of a natural amino acid, L-Alaninol has become an
indispensable tool for chemists and drug development professionals. Its robust and scalable
synthesis, combined with its inherent chirality, provides a reliable foundation for the
construction of complex, enantiomerically pure molecules. Its critical role in forming chiral
ligands for asymmetric catalysis and as a key intermediate in the synthesis of modern
therapeutics underscores its lasting importance. As research continues to uncover its own
biological activities, the full potential of L-Alaninol in science and medicine continues to
expand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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